4-[7-(4-ethoxyphenyl)-8-oxo-7,8-dihydro[1,2,4]triazolo[4,3-a]pyrazin-3-yl]-3-methyl-N-(4-methylbenzyl)butanamide

• IUPAC Name: 4-[7-(4-ethoxyphenyl)-8-oxo-[1,2,4]triazolo[4,3-a]pyrazin-3-yl]-3-methyl-N-[(4-methylphenyl)methyl]butanamide
• InChI: InChI=1S/C26H29N5O3/c1-4-34-22-11-9-21(10-12-22)30-13-14-31-23(28-29-25(31)26(30)33)15-19(3)16-24(32)27-17-20-7-5-18(2)6-8-20/h5-14,19H,4,15-17H2,1-3H3,(H,27,32)
• InChI Key: QRABTDBLDQTMQK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C=CN3C(=NN=C3C2=O)CC(C)CC(=O)NCC4=CC=C(C=C4)C
• Molecular Formula: C26H29N5O3
• Molecular Weight: 459.5 g/mol

Description

The compound is a derivative of triazole. Triazoles are heterocyclic compounds that contain two carbon and three nitrogen atoms in a five-membered aromatic azole chain. They are capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.

Synthesis Analysis

Triazoles can be synthesized via reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides. The structures of the newly synthesized compounds are established based on their spectral data, elemental analyses, and alternative synthetic routes whenever possible.

Molecular Structure Analysis

The molecular structure of triazoles includes a five-membered aromatic azole chain containing two carbon and three nitrogen atoms. This structure allows them to readily bind in the biological system with a variety of enzymes and receptors.

Chemical Reactions Analysis

Triazoles can undergo a variety of chemical reactions due to their versatile structure. They can react with hydrazonoyl halides and alkyl carbothioates or carbothioamides to form new compounds.

Future Directions

Triazoles have shown a wide range of biological activities, making them a promising area for future research. The development of new classes of antibacterial agents to fight multidrug-resistant pathogens is one of the potential future directions.